Cas no 2645416-99-3 (3-bromo-4-hydroxypyridin-2(1H)-one-5,6-d2)

• Product Name: 3-bromo-4-hydroxypyridin-2(1H)-one-5,6-d2
• CAS No: 2645416-99-3
• MF: C₅H₄BrNO₂
• MW: 192.007083892822
• CID: 6825738
• PubChem ID: 172403749
• Update Time: 2025-02-26

3-bromo-4-hydroxypyridin-2(1H)-one-5,6-d2 Chemical and Physical Properties

Names and Identifiers

• CS-23882
• 3-bromo-4-hydroxypyridin-2(1H)-one-5,6-d2
• 2645416-99-3

• Inchi： 1S/C5H4BrNO2/c6-4-3(8)1-2-7-5(4)9/h1-2H,(H2,7,8,9)/i1D,2D
• InChI Key： AZYBXXIHALNBIX-QDNHWIQGSA-N
• SMILES： BrC1C(NC([2H])=C([2H])C=1O)=O

Computed Properties

• Exact Mass: 190.95509Da
• Monoisotopic Mass: 190.95509Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.3Ų